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For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(4-Carboxycyclohexylmethyl)maleimide (CCMM) is a heterobifunctional crosslinker

containing a maleimide group and a carboxyl group. The maleimide moiety reacts specifically

with sulfhydryl (thiol) groups, commonly found in cysteine residues of proteins and peptides, to

form stable thioether bonds.[1][2] The carboxyl group can be activated to react with primary

amines. This dual reactivity makes CCMM a valuable tool in bioconjugation for applications

such as the development of antibody-drug conjugates (ADCs), PROTACs, and fluorescently

labeled biomolecules.[3][4][5] This document provides detailed protocols for the preparation of

CCMM stock solutions and their application in protein labeling.

Properties of N-(4-
Carboxycyclohexylmethyl)maleimide
A summary of the key properties of CCMM is provided in the table below.
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Property Value Reference

CAS Number 64987-82-2 [3][6]

Molecular Formula C12H15NO4 [1][6]

Molecular Weight 237.25 g/mol [2]

Appearance White Solid [6]

Purity >93.0% - 97.0% [3][7]

Reactive Groups Maleimide, Carboxylic Acid [1]

Reactivity

Maleimide reacts with thiols

(sulfhydryls). Carboxylic acid

can be activated to react with

primary amines.

[1]

Preparation of Stock Solutions
Proper preparation of stock solutions is critical for successful conjugation experiments. The

following table summarizes recommended solvents and storage conditions.

Parameter Recommendation Reference

Recommended Solvent
Dimethyl sulfoxide (DMSO),

Dimethylformamide (DMF)
[3][8]

Solubility in DMSO ≥ 200 mg/mL (842.99 mM) [3]

Stock Solution Concentration 10 mM

Storage of Solid
2-8°C or -20°C in a cool, dark,

and dry place
[1][6][7]

Storage of Stock Solution

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months. Avoid repeated

freeze-thaw cycles.

[3]
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Protocol for Preparing a 10 mM CCMM Stock Solution in
DMSO

Acclimatization: Allow the vial of solid CCMM to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: Weigh out the required amount of CCMM in a fume hood. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 2.37 mg of CCMM.

Dissolution: Add the appropriate volume of anhydrous (dry) DMSO to the solid CCMM. For a

10 mM solution, add 1 mL of DMSO to 2.37 mg of CCMM.

Mixing: Vortex the solution until the CCMM is completely dissolved. Gentle heating or

sonication can be used to aid dissolution if necessary.[3]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C in the dark.[3]

Experimental Protocols
General Workflow for Protein Thiol Labeling
The maleimide group of CCMM reacts with the sulfhydryl group of cysteine residues in proteins

to form a stable thioether linkage.[9] The optimal pH for this reaction is between 6.5 and 7.5.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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